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Compound of Interest

Compound Name: Acridine hydrochloride

Cat. No.: B1665459 Get Quote

An In-depth Technical Guide on the Chemical Properties and Structure of Acridine
Hydrochloride

Introduction
Acridine hydrochloride is a fluorescent, heterocyclic organic compound that serves as a

fundamental scaffold in the development of various dyes and pharmaceutical agents.[1][2] As

the hydrochloride salt of acridine, it exhibits increased aqueous solubility, making it suitable for

a range of biological applications.[3][4] Acridine derivatives are notable for their roles as

antiseptics, anticancer agents, and antimalarials, primarily due to their ability to interact with

DNA.[5][6] This guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and mechanism of action of acridine hydrochloride, tailored for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
The key chemical and physical properties of acridine hydrochloride are summarized below.

These properties are crucial for its application in both laboratory and industrial settings.
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Property Value Reference(s)

Molecular Formula C₁₃H₉N·HCl or C₁₃H₁₀ClN [7][8]

Molecular Weight 215.68 g/mol [7][8]

Appearance
Light green to yellow or brown

crystalline powder/solid
[3][9]

Melting Point 250-255 °C (decomposes) [1][3][9]

Boiling Point

Not available for the

hydrochloride salt (Base

acridine: 346 °C)

[5]

Solubility Soluble in water [3]

pKa (of parent acridine) 5.6 [5][10]

Spectral Properties
Solutions of its salts exhibit

green fluorescence
[11]

Chemical Structure
Acridine is a tricyclic aromatic heterocycle, structurally analogous to anthracene but with one of

the central carbon-hydrogen (CH) groups replaced by a nitrogen atom.[11] Acridine
hydrochloride is the salt form, where the lone pair of electrons on the nitrogen atom accepts a

proton from hydrochloric acid, forming a positively charged acridinium cation and a chloride

anion.[7][12] This protonation enhances the compound's polarity and water solubility.

Caption: Chemical structure of Acridinium Chloride.

Experimental Protocols
Synthesis of the Acridine Core
Several methods are established for the synthesis of the acridine nucleus. The Bernthsen and

Ullmann syntheses are two of the most common.

Bernthsen Acridine Synthesis: This method involves the condensation of diphenylamine with

a carboxylic acid (or its derivative) in the presence of a Lewis acid catalyst like zinc chloride
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at high temperatures.[5][12][13] The reaction proceeds through acylation of the

diphenylamine, followed by cyclization and dehydration to form the 9-substituted acridine.

[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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